Cas no 1700265-88-8 (Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl-)

• Product Name: Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl-
• CAS No: 1700265-88-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5275789
• PubChem ID: 107003526
• Update Time: 2025-10-22

Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl-
• EN300-683589
• 1700265-88-8
• 2-(aminomethyl)-1-(2,2-dimethylcyclopropyl)pentan-1-ol

• Inchi： 1S/C11H23NO/c1-4-5-8(7-12)10(13)9-6-11(9,2)3/h8-10,13H,4-7,12H2,1-3H3
• InChI Key： OXZNOZKOACHVKV-UHFFFAOYSA-N
• SMILES： C1(C(C(CN)CCC)O)CC1(C)C

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.951±0.06 g/cm3(Predicted)
• Boiling Point: 281.7±13.0 °C(Predicted)
• pka: 14.78±0.20(Predicted)

Additional information on Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl-

Comprehensive Overview of Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl- (CAS No. 1700265-88-8)

Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl- (CAS No. 1700265-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropane and aminomethyl functional groups, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing more complex molecules.

The molecular structure of Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl- includes a cyclopropane ring, known for its high ring strain and reactivity. This feature is often leveraged in medicinal chemistry to enhance the bioactivity of drug candidates. The presence of the aminomethyl group further adds to its versatility, enabling it to participate in various chemical reactions, such as amidation and condensation, which are critical in peptide and polymer synthesis.

In recent years, the demand for cyclopropane derivatives has surged due to their applications in developing novel therapeutics. For instance, compounds like Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl- are being studied for their potential role in creating enzyme inhibitors and receptor modulators. These applications are particularly relevant in the context of ongoing research into treatments for neurological disorders and metabolic diseases, which are among the most searched topics in biomedical sciences today.

From a synthetic chemistry perspective, Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl- is often synthesized via ring-closing reactions or nucleophilic substitutions. These methods are widely discussed in academic and industrial settings, as they offer efficient pathways to produce high-purity compounds. The compound’s stability under various conditions also makes it a preferred choice for researchers working on high-throughput screening and combinatorial chemistry.

The market for cyclopropane-containing compounds is expected to grow, driven by advancements in drug discovery and agrochemical development. Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl- is no exception, with increasing inquiries from pharmaceutical companies and research institutions. Its potential use in bioconjugation and prodrug design further underscores its importance in modern chemistry.

In conclusion, Cyclopropanemethanol, α-[1-(aminomethyl)butyl]-2,2-dimethyl- (CAS No. 1700265-88-8) represents a promising compound with diverse applications in science and industry. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to develop innovative solutions in healthcare and materials science. As interest in cyclopropane chemistry continues to rise, this compound is poised to play a pivotal role in future breakthroughs.